Cas no 41143-12-8 (4-hexynoic acid)

4-Hexynoic acid (CAS 1191-94-4) is a six-carbon aliphatic compound featuring a terminal alkyne and a carboxylic acid functional group. This bifunctional molecule serves as a versatile intermediate in organic synthesis, particularly in click chemistry and the preparation of pharmaceuticals, agrochemicals, and specialty polymers. Its alkyne moiety enables efficient coupling reactions, such as Huisgen cycloaddition, while the carboxylic acid group allows for further derivatization via esterification or amidation. The compound's linear structure and reactive sites make it valuable for constructing complex molecular architectures. It is typically supplied as a liquid or low-melting solid with moderate stability under standard storage conditions. Proper handling is advised due to potential irritant properties.
4-hexynoic acid structure
4-hexynoic acid structure
Product Name:4-hexynoic acid
CAS No:41143-12-8
MF:C6H8O2
MW:112.126522064209
CID:926631
PubChem ID:4424116
Update Time:2025-10-12

4-hexynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-hexynoic acid
    • hex-4-ynoic acid
    • A6835
    • Hex-4-insaeure
    • p-hexynoic acid
    • SCHEMBL577217
    • DTXSID90403142
    • AKOS006380869
    • G64976
    • EN300-2956168
    • CHEBI:187067
    • CS-0244849
    • LMFA01030499
    • 41143-12-8
    • Z1205493674
    • DTXCID90353996
    • Inchi: 1S/C6H8O2/c1-2-3-4-5-6(7)8/h4-5H2,1H3,(H,7,8)
    • InChI Key: VTZDPQGGOUEESD-UHFFFAOYSA-N
    • SMILES: OC(CCC#CC)=O

Computed Properties

  • Exact Mass: 112.05200
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.0900 (rough estimate)
  • Melting Point: 27°C (estimate)
  • Boiling Point: 250.67°C (rough estimate)
  • Refractive Index: 1.3925 (estimate)
  • PSA: 37.30000
  • LogP: 0.87450

4-hexynoic acid Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

4-hexynoic acid Pricemore >>

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Additional information on 4-hexynoic acid

4-Hexynoic Acid: A Comprehensive Overview

4-Hexynoic acid, with the CAS number 41143-12-8, is a straight-chain carboxylic acid characterized by its six-carbon backbone and a triple bond located between the fourth and fifth carbon atoms. This compound belongs to the class of unsaturated fatty acids, which have gained significant attention in recent years due to their unique chemical properties and diverse applications in various industries. The molecular formula of 4-hexynoic acid is C₆H₁₀O₂, and it exists as a colorless liquid with a characteristic odor. Its physical properties, such as melting point and boiling point, are influenced by the presence of the triple bond, which introduces rigidity into the molecule and affects its intermolecular interactions.

One of the key features of 4-hexynoic acid is its ability to undergo various chemical reactions due to the reactivity of the triple bond. This makes it a valuable precursor in organic synthesis, particularly in the preparation of more complex molecules. Recent studies have explored its use in click chemistry, where it serves as a building block for constructing bioactive compounds. For instance, researchers have utilized 4-hexynoic acid in the synthesis of novel anti-inflammatory agents and anticancer drugs, leveraging its reactivity to form stable covalent bonds with other functional groups.

In addition to its role in drug discovery, 4-hexynoic acid has found applications in materials science. Its ability to form polymerizable intermediates has led to its use in the development of advanced materials, such as stimuli-responsive polymers and biodegradable plastics. These materials exhibit unique properties, such as shape-memory behavior and controlled degradation rates, which are highly desirable in fields like biomedical engineering and sustainable packaging.

The synthesis of 4-hexynoic acid can be achieved through several methods, including oxidation of alkenes or alkynes, hydrocyanation followed by hydrolysis, or direct alkyne carboxylation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, making large-scale production more feasible. For example, researchers have developed palladium-catalyzed cross-coupling reactions that enable the selective formation of 4-hexynoic acid from simple starting materials.

From an environmental perspective, 4-hexynoic acid is considered biodegradable under certain conditions, which aligns with growing concerns about sustainability and reducing environmental impact. Studies have shown that microbial communities can metabolize this compound efficiently, particularly in aerobic environments. This property makes it an attractive alternative to traditional petrochemical-based compounds in eco-friendly formulations.

Moreover, 4-hexynoic acid has been investigated for its potential in biochemistry and molecular biology. It serves as a useful probe for studying lipid metabolism and cellular signaling pathways due to its structural similarity to naturally occurring fatty acids. Recent research has highlighted its role in modulating cellular responses to oxidative stress and inflammation, providing insights into its therapeutic potential.

In conclusion, 4-hexynoic acid (CAS No: 41143-12-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in shaping future innovations across various fields.

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